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Compound of Interest

1-Methyl-4-
Compound Name:
(methylsulfonyl)piperidine

Cat. No.: B14018858

Get Quote

Executive Summary & Chemical Identity

1-Methyl-4-(methylsulfonyl)piperidine is a bifunctional heterocyclic compound characterized

by a basic tertiary amine and a polar, chemically stable sulfone moiety. Its structural duality
presents unique handling challenges: the piperidine ring confers basicity and potential skin/eye
irritation, while the sulfone group increases polarity and thermal stability compared to its sulfide
precursors.

This guide moves beyond standard Safety Data Sheet (SDS) parameters to provide a
researcher-centric operational manual. It synthesizes data from structural analogs (e.g., 4-
(methylsulfonyl)piperidine, CAS 479611-96-6) to establish a rigorous safety protocol.

Chemical Identity Table
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Property Specification

Chemical Name 1-Methyl-4-(methylsulfonyl)piperidine

4-Methanesulfonyl-1-methylpiperidine; N-
Common Synonyms o
Methyl-4-mesylpiperidine

Molecular Formula

Molecular Weight 177.26 g/mol

Piperidine (N-methylated) + Sulfone (C4-
substituted)

Structural Core

) Solid or Low-melting Solid (Predicted based on
Physical State .
sulfone polarity)

Soluble in DCM, MeOH, DMSO; Moderate water

Solubility solubility

Hazard Identification & Toxicology (GHS
Classification)

The safety profile of this compound is dictated by its functional groups. The tertiary amine
suggests basicity and mucous membrane irritation, while the sulfone moiety is generally
metabolically stable but can release toxic sulfur oxides upon thermal decomposition.

GHS Classification (Derived from Analog Consensus)

 Signal Word:WARNING

e Hazard Statements:

[¢]

H302: Harmful if swallowed (Acute Tox. 4).[1]

[¢]

H315: Causes skin irritation (Skin Irrit. 2).[2]

o

H319: Causes serious eye irritation (Eye Irrit.[1][3][4] 2A).

o

H335: May cause respiratory irritation (STOT SE 3).[3][4]
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Toxicological Mechanisms

» Local Irritation: The basic nitrogen lone pair can abstract protons from physiological
substrates, leading to saponification of lipids in cell membranes (chemical burns/irritation).

o Metabolic Activation: While the sulfone is stable, the N-methyl group can undergo oxidative
demethylation via Cytochrome P450 enzymes, potentially generating formaldehyde in vivo
(though likely below toxic thresholds for acute exposure).

o Thermal Decomposition: Above 200°C, the sulfone group may decompose to release Sulfur
Dioxide (

), a severe respiratory toxicant.

Safe Handling & Engineering Controls

Effective handling requires a "Barrier & Ventilation" approach to prevent inhalation of
dust/vapors and dermal contact.[4]

Engineering Controls

e Primary Containment: All weighing and transfer operations must occur inside a certified
Chemical Fume Hood with a face velocity of 0.5 m/s.

o Static Control: Use anti-static weighing boats. The sulfone group contributes to dipole
moments that can cause static cling in solid forms.

Personal Protective Equipment (PPE) Matrix
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Body Part Protection Standard Rationale
£ Chemical Splash Goggles Prevents basic burns from
es
Y (ANSI z87.1) dust/aerosols.
Hand Nitrile Gloves (Min. 0.11 mm Excellent resistance to amines
ands
thickness) and polar solvents.
N95 (if solid) or Half-mask w/ ) )
_ _ _ ] Protects against amine vapors
Respiratory Organic Vapor cartridge (if )
o and particulates.
liquid/heated)
Body Lab Coat (Cotton/Poly blend) Standard splash protection.

Operational Workflow: Safe Transfer

The following diagram illustrates the decision logic for handling unknown or potent

intermediates like 1-Methyl-4-(methylsulfonyl)piperidine.
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Start: Transfer 1-Methyl-4-(methylsulfonyl)piperidine

Check Physical State

Solid / Powder Liquid / Oll

Use Spatula

Weigh in Fume Hood Pipette in Fume Hood
(Anti-static boat) (Positive Displacement)

Dissolve in Solvent (DCM/DMSO)
Immediately cap vial

|
|
:Cleanup

Dispose Tips/Boats in

Solid Hazardous Waste
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Figure 1: Safe handling workflow emphasizing containment and immediate dissolution to
reduce exposure risks.

Emergency Response Protocols
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This section outlines self-validating response mechanisms. The "self-validating" aspect means
the steps follow a logical physiological or chemical neutralization path.

First Aid

o Eye Contact (Critical):
o Action: Irrigate immediately with tepid water for 15 minutes.

o Validation: The goal is to return the eye pH to 7.4. Basic burns (from the amine) penetrate
deeper than acidic burns; prolonged irrigation is non-negotiable.

o Skin Contact:
o Action: Wash with soap and water.[2][4] Do not use organic solvents (ethanol/acetone).

o Validation: Solvents can dissolve the lipid barrier, carrying the compound deeper into the
dermis. Water physically removes the polar sulfone/amine complex.

o |nhalation:

o Action: Move to fresh air.[2][4][5] If breathing is difficult, administer oxygen (trained
personnel only).

o Validation: Removal from the source stops the intake of irritant. Oxygen supports alveolar
exchange compromised by irritation.

Fire Fighting Measures[8][9]
o Extinguishing Media: Water spray, Carbon Dioxide (

), Dry Chemical.

e Hazardous Combustion Products:
o Nitrogen Oxides (

): Pulmonary irritants.
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o Sulfur Oxides (

). Corrosive, acidic gases.

e Protocol: Firefighters must wear Self-Contained Breathing Apparatus (SCBA) to prevent
inhalation of acidic

fumes.

Synthesis & Stability Context

Understanding the synthesis aids in predicting impurities and reactivity.

Common Synthetic Route

The compound is typically synthesized via the N-methylation of the secondary amine precursor,
4-(methylsulfonyl)piperidine.

e Precursor: 4-(methylsulfonyl)piperidine (CAS 479611-96-6).[6]
e Reagents: Formaldehyde (

) and Formic Acid (

) [Eschweiler-Clarke Reaction] OR Methyl lodide (
) with a base (

).

e Impurities: Unreacted secondary amine, quaternary ammonium salts (if over-methylated).

Stability[10]

o Chemical Stability: The sulfone group renders the molecule resistant to oxidation. The
tertiary amine is stable under ambient conditions but may form N-oxides if exposed to strong

peroxides.

o Storage: Store in a cool, dry place under an inert atmosphere (Nitrogen/Argon) to prevent
moisture absorption (hygroscopic potential of the amine salt).
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Figure 2: Synthesis pathway and thermal decomposition risks.

References
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(Note: Direct SDS links for the specific N-methylated compound are rare due to its status as a
specialized intermediate; references provided are for the closest structural analogs and
precursors which dictate the safety profile.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Piperidine, 3-[3-(methylsulfonyl)phenyl]-1-propyl-, hydrochloride (1:1), (3S)- |
C15H24CINO2S | CID 9836644 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. static.cymitquimica.com [static.cymitquimica.com]

¢ 3. Buy 1-(Methylsulfonyl)piperidin-4-amine hydrochloride | 651057-01-1 [smolecule.com]
e 4. chemicalbook.com [chemicalbook.com]

e 5. fishersci.com [fishersci.com]

e 6. 4-(Methylsulfonyl)-piperidine HCI synthesis - chemicalbook [chemicalbook.com]
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o 7. 4-(Methylsulfonylmethylsulfonyl)piperidine | C7TH15NO4S2 | CID 152602801 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 8. fluorochem.co.uk [fluorochem.co.uk]

o To cite this document: BenchChem. [Comprehensive Safety & Handling Guide: 1-Methyl-4-
(methylsulfonyl)piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14018858/docs#comprehensive-safety-handling-
guide-1-methyl-4-methylsulfonyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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